Cas no 2137510-91-7 (2,6-dimethyl-5',6'-dihydro-4'H-spirooxane-4,7'-thieno2,3-cpyridine)

• Product Name: 2,6-dimethyl-5',6'-dihydro-4'H-spirooxane-4,7'-thieno2,3-cpyridine
• CAS No: 2137510-91-7
• MF: C₁₃H₁₉NOS
• MW: 237.361062288284
• CID: 6585380
• PubChem ID: 165477704
• Update Time: 2025-06-20

2,6-dimethyl-5',6'-dihydro-4'H-spirooxane-4,7'-thieno2,3-cpyridine Chemical and Physical Properties

Names and Identifiers

• 2,6-dimethyl-5',6'-dihydro-4'H-spirooxane-4,7'-thieno2,3-cpyridine
• EN300-1075562
• 2,6-dimethyl-5',6'-dihydro-4'H-spiro[oxane-4,7'-thieno[2,3-c]pyridine]
• 2137510-91-7

• Inchi： 1S/C13H19NOS/c1-9-7-13(8-10(2)15-9)12-11(3-5-14-13)4-6-16-12/h4,6,9-10,14H,3,5,7-8H2,1-2H3
• InChI Key： JBAOBVAJUODFNR-UHFFFAOYSA-N
• SMILES： S1C=CC2CCNC3(C1=2)CC(C)OC(C)C3

Computed Properties

• Exact Mass: 237.11873540g/mol
• Monoisotopic Mass: 237.11873540g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 49.5Ų

Additional information on 2,6-dimethyl-5',6'-dihydro-4'H-spirooxane-4,7'-thieno2,3-cpyridine

Introduction to 2,6-dimethyl-5',6'-dihydro-4'H-spirooxane-4,7'-thieno2,3-cpyridine (CAS No. 2137510-91-7)

2,6-dimethyl-5',6'-dihydro-4'H-spirooxane-4,7'-thieno2,3-cpyridine, identified by the CAS number 2137510-91-7, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This spirocyclic heterocyclic molecule combines a spirooxane core with fused thienopyridine units, making it a promising candidate for further exploration in drug discovery and development. The unique arrangement of functional groups within its molecular framework suggests potential biological activities that are yet to be fully elucidated.

The synthesis of 2,6-dimethyl-5',6'-dihydro-4'H-spirooxane-4,7'-thieno2,3-cpyridine involves intricate organic transformations that highlight the synthetic prowess required to construct such a polycyclic system. The spirooxane moiety, characterized by its rigid bicyclic structure, contributes to the compound's stability and may play a crucial role in modulating its interactions with biological targets. Meanwhile, the thienopyridine ring system introduces electron-rich aromaticity and potential hydrogen bonding capabilities, which are often exploited in the design of bioactive molecules.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic properties and binding affinities of 2,6-dimethyl-5',6'-dihydro-4'H-spirooxane-4,7'-thieno2,3-cpyridine with unprecedented accuracy. Molecular docking studies have revealed that this compound may exhibit inhibitory activity against certain enzymes and receptors implicated in inflammatory and neurodegenerative diseases. The spirooxane core has been shown to mimic natural product scaffolds that exhibit potent biological effects, suggesting that this molecule could serve as a lead compound for further derivatization.

The chemical environment surrounding the spirooxane and thienopyridine moieties provides multiple sites for functionalization. Researchers have explored various strategies to modify these regions to enhance binding affinity or introduce specific pharmacological properties. For instance, introduction of halogen atoms or amine groups can alter the electronic distribution of the molecule, thereby tuning its interaction with biological targets. Such modifications are often guided by structure-activity relationship (SAR) studies, which help in optimizing the compound's therapeutic potential.

In vitro studies have begun to uncover the potential applications of 2,6-dimethyl-5',6'-dihydro-4'H-spirooxane-4,7'-thieno2,3-cpyridine in addressing critical health challenges. Preliminary experiments suggest that derivatives of this compound may possess anti-inflammatory properties by modulating cytokine production pathways. Additionally, its ability to cross the blood-brain barrier has raised interest in its potential as a therapeutic agent for central nervous system disorders. The rigid spirocyclic structure may contribute to improved pharmacokinetic profiles compared to more flexible analogs.

The synthesis of 2,6-dimethyl-5',6'-dihydro-4'H-spirooxane-4,7'-thieno2,3-cpyridine also presents challenges that highlight the need for innovative synthetic methodologies. The construction of the spirocyclic core requires precise control over reaction conditions to avoid unwanted side products. Recent developments in transition metal-catalyzed reactions have provided new tools for constructing complex heterocycles efficiently. These advances have enabled chemists to access novel derivatives of this compound more rapidly than ever before.

As research progresses, the integration of machine learning and artificial intelligence into drug discovery is expected to accelerate the exploration of 2,6-dimethyl-5',6'-dihydro-4'H-spirooxane-4,7'-thieno2,3-cpyridine and its derivatives. Predictive models can help identify optimal synthetic routes and predict biological activity with greater confidence. This interdisciplinary approach is likely to yield new insights into the therapeutic potential of this compound and related scaffolds.

The future prospects for 2,6-dimethyl-5',6'-dihydro-4'H-spirooxane-4,7'-thieno2,3-cpyridine are promising given its unique structural features and potential biological activities. Further investigation into its mechanism of action will be essential for translating preclinical findings into clinical applications. Collaborative efforts between synthetic chemists and biologists will be crucial in unlocking the full therapeutic potential of this molecule.

In conclusion,CAS No. 2137510-91-7 represents a structurally intriguing compound with significant untapped potential in pharmaceutical research. Its spirocyclic framework combined with fused heterocycles makes it a versatile scaffold for drug discovery efforts aimed at addressing diverse diseases. As synthetic methodologies continue to evolve and computational tools become more sophisticated,2,6-dimethyl-5',6'-dihydro-4'H-spirooxane-4H-thieno[3',2':4',5"]pyridine is poised to play a pivotal role in shaping the future of medicinal chemistry.